Cas no 56403-12-4 (Butanethioic acid, 2-bromo-, S-(1,1-dimethylethyl) ester)
56403-12-4 structure
Product Name:Butanethioic acid, 2-bromo-, S-(1,1-dimethylethyl) ester
CAS No:56403-12-4
MF:C8H15BrOS
MW:239.173100709915
CID:387105
PubChem ID:318925
Update Time:2025-04-19
Butanethioic acid, 2-bromo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Butanethioic acid, 2-bromo-, S-(1,1-dimethylethyl) ester
- S-tert-butyl 2-bromobutanethioate
- AC1L7Z3X
- CTK1H5089
- S-tert-Butyl-2-bromthiolbutyrat
- NSC 259920
- NSC259920
- NSC-259920
- DTXSID40312639
- 56403-12-4
-
- Inchi: 1S/C8H15BrOS/c1-5-6(9)7(10)11-8(2,3)4/h6H,5H2,1-4H3
- InChI Key: AXPHOKJPRKXCPV-UHFFFAOYSA-N
- SMILES: BrC(C(=O)SC(C)(C)C)CC
Computed Properties
- Exact Mass: 238.00275
- Monoisotopic Mass: 238.00270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.290±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 239.3±23.0 ºC (760 Torr),
- Flash Point: 98.5±22.6 ºC,
- Refractive Index: 1.4940 (26 ºC)
- Solubility: Very slightly soluble (0.13 g/l) (25 º C),
- PSA: 17.07
- LogP: 3.21820
Butanethioic acid, 2-bromo-, S-(1,1-dimethylethyl) ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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